Cas no 1589549-33-6 (2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile)

• Product Name: 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile
• CAS No: 1589549-33-6
• MF: C₈H₄ClF₃N₂O
• MW: 236.578371047974
• MDL: MFCD31652423
• CID: 4607154
• Update Time: 2025-11-02

2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile
• 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile(WXC04629)
• 3-Pyridinecarbonitrile, 2-chloro-6-methoxy-4-(trifluoromethyl)-

• MDL： MFCD31652423
• Inchi： 1S/C8H4ClF3N2O/c1-15-6-2-5(8(10,11)12)4(3-13)7(9)14-6/h2H,1H3
• InChI Key： IDJGCHZLHLIILQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(OC)=CC(C(F)(F)F)=C1C#N

Additional information on 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile

2-Chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile (CAS No. 1589549-33-6): A Versatile Building Block in Modern Chemistry

In the realm of heterocyclic chemistry, 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile (CAS No. 1589549-33-6) has emerged as a pivotal chemical intermediate with broad applications in pharmaceutical research and material science. This nicotinonitrile derivative combines unique structural features – including a chloro substituent, methoxy group, and trifluoromethyl moiety – that make it particularly valuable for drug discovery and agrochemical development.

The growing interest in fluorinated compounds in medicinal chemistry has significantly increased demand for this specialty chemical. Researchers particularly value its 2-chloro-6-methoxy-4-(trifluoromethyl)pyridine core, which serves as an excellent scaffold for developing kinase inhibitors and other bioactive molecules. Recent studies highlight its potential in addressing current challenges in cancer therapeutics and central nervous system disorders, aligning with trending research directions in 2023-2024.

From a synthetic chemistry perspective, 1589549-33-6 demonstrates remarkable versatility. The chloro group at position 2 provides an excellent leaving group for nucleophilic substitution reactions, while the methoxy substituent offers opportunities for further functionalization. The trifluoromethyl group enhances both the lipophilicity and metabolic stability of resulting compounds – properties highly sought after in modern pharmaceutical design.

The cyano functionality in 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile opens additional synthetic pathways, allowing conversion to various heterocyclic systems. This multi-functional nature explains why it's frequently mentioned in patent literature for crop protection agents and veterinary medicines, particularly in formulations targeting resistant pathogens – a hot topic in agricultural science.

Manufacturers and suppliers have noted increased inquiries about this compound, reflecting its growing importance in high-value chemical synthesis. Proper handling requires standard laboratory precautions, though it doesn't fall under hazardous material classifications. The compound typically appears as a white to off-white crystalline powder with good stability under recommended storage conditions.

Analytical characterization of CAS 1589549-33-6 typically involves HPLC, GC-MS, and NMR techniques. Quality control specifications generally require ≥95% purity, with particular attention to the absence of process-related impurities that might affect downstream applications. Advanced purification methods like preparative HPLC or recrystallization can achieve even higher purity grades for sensitive applications.

In material science, researchers are exploring applications of this trifluoromethylated nicotinonitrile in organic electronics. Its electron-withdrawing characteristics and potential for π-stacking interactions make it interesting for developing novel organic semiconductors and photovoltaic materials – areas experiencing rapid growth due to renewable energy initiatives.

The global market for functionalized pyridine derivatives like 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile continues to expand, driven by pharmaceutical R&D investments. Current pricing reflects its status as a specialty chemical, with costs varying based on quantity, purity, and supplier capabilities. Several contract research organizations now include this compound in their standard catalogs, indicating its establishment as a research staple.

Environmental and regulatory considerations for 1589549-33-6 follow standard protocols for laboratory chemicals. While not classified as hazardous, proper waste disposal methods should be observed. The compound's stability under normal conditions contributes to its handling advantages compared to more reactive intermediates in similar chemical families.

Future research directions likely to involve this compound include development of next-generation antimicrobials (addressing antibiotic resistance concerns) and targeted cancer therapies. Its structural features align well with current medicinal chemistry strategies emphasizing selective target engagement and reduced off-target effects – key focus areas in precision medicine.

For synthetic chemists, the 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile scaffold offers numerous possibilities for structure-activity relationship studies. Recent publications demonstrate its utility in creating diverse heterocyclic systems through innovative cyclization and cross-coupling strategies – techniques gaining popularity in green chemistry applications.

Supply chain aspects for CAS 1589549-33-6 have stabilized after initial availability challenges. Multiple manufacturers in North America, Europe, and Asia now produce this compound, with lead times typically ranging from 2-6 weeks depending on specifications. Custom synthesis options are available for researchers requiring specialized modifications or isotopic labeling.

In academic settings, this compound has become valuable for teaching advanced heterocyclic chemistry concepts. Its multiple functional groups allow demonstration of various reaction types, making it useful for graduate-level synthetic organic chemistry courses and specialized training programs in medicinal chemistry.

As research continues, 2-chloro-6-methoxy-4-(trifluoromethyl)nicotinonitrile maintains its position as an important tool for chemists exploring structure-property relationships in bioactive compounds. Its balanced combination of reactivity and stability, along with those valuable substituents, ensures ongoing relevance in cutting-edge chemical research across multiple disciplines.